Cas no 1788680-59-0 (4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1788680-59-0
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 5368110
• Update Time: 2025-11-02

4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C15H15NO5/c1-10-6-13(7-14(17)20-10)21-12-2-4-16(8-12)15(18)11-3-5-19-9-11/h3,5-7,9,12H,2,4,8H2,1H3
• InChI Key： ZKZHKCYQLZIDRO-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(C3C=COC=3)=O)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one

Research Brief on 4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one (CAS: 1788680-59-0)

In recent years, the compound 4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one (CAS: 1788680-59-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its furan and pyrrolidine moieties linked to a pyran-2-one core, has been investigated for its role in modulating various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. The synthesis of this compound typically involves multi-step organic reactions, including acylations and ether formations, to achieve the desired molecular architecture.

One of the most notable findings is the compound's ability to interact with protein targets such as kinases and G-protein-coupled receptors (GPCRs). In vitro assays have demonstrated its efficacy in reducing the activity of certain kinases implicated in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, preliminary studies have shown that the compound exhibits moderate bioavailability and stability under physiological conditions, which are critical factors for further drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Recent research has explored structural modifications to enhance its selectivity and potency. For instance, substituting the furan ring with other heterocycles has been investigated to improve binding affinity and reduce metabolic degradation.

In conclusion, 4-[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models. Future studies will likely explore its potential in combination therapies and its application in treating other diseases beyond oncology.